Cas no 1250116-25-6 (3-bromo-2-(piperidin-4-yloxy)pyridine)

• Product Name: 3-bromo-2-(piperidin-4-yloxy)pyridine
• CAS No: 1250116-25-6
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6329001
• PubChem ID: 62342453
• Update Time: 2025-07-21

3-bromo-2-(piperidin-4-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(piperidin-4-yloxy)pyridine
• SZFPVHIFVPFUKO-UHFFFAOYSA-N
• 3-bromo-2-piperidin-4-yloxypyridine
• AKOS011627260
• 2034154-01-1
• 1250116-25-6
• SCHEMBL15917169
• EN300-1893548
• CHEMBL3547988

• Inchi： 1S/C10H13BrN2O/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8/h1-2,5,8,12H,3-4,6-7H2
• InChI Key： SZFPVHIFVPFUKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CCNCC1

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-bromo-2-(piperidin-4-yloxy)pyridine

Introduction to 3-bromo-2-(piperidin-4-yloxy)pyridine (CAS No. 1250116-25-6)

3-bromo-2-(piperidin-4-yloxy)pyridine is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1250116-25-6, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both bromine and piperidine moieties in its structure imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular framework of 3-bromo-2-(piperidin-4-yloxy)pyridine consists of a pyridine core substituted at the 3-position with a bromine atom, while the 2-position is linked to a piperidine ring through an oxygen atom. This arrangement not only enhances its solubility in various organic solvents but also facilitates its participation in nucleophilic substitution reactions, which are pivotal in medicinal chemistry. The bromine substituent, in particular, serves as a versatile handle for further functionalization, enabling chemists to explore diverse derivatization pathways.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds featuring piperidine moieties, owing to their prevalence in biologically active molecules. 3-bromo-2-(piperidin-4-yloxy)pyridine exemplifies this trend, as it provides a scaffold that can be readily modified to yield novel pharmacophores. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom allows for easy introduction of other functional groups via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, thereby expanding its synthetic utility.

One of the most compelling aspects of 3-bromo-2-(piperidin-4-yloxy)pyridine is its role in the development of targeted therapies. The pyridine-piperidine scaffold is known to interact favorably with biological targets such as enzymes and receptors, making it an ideal candidate for drug design. Current research indicates that derivatives of this compound exhibit promising activity against various diseases, including neurodegenerative disorders and autoimmune conditions. The ability to fine-tune its structure through strategic modifications has opened up new avenues for therapeutic intervention.

The synthesis of 3-bromo-2-(piperidin-4-yloxy)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Initially, a halogenated pyridine derivative is coupled with piperidine under basic conditions to form the oxygen-linked complex. Subsequent bromination at the 3-position completes the molecular architecture. These steps underscore the importance of well-established synthetic protocols in achieving high yields and purity, which are essential for pharmaceutical applications.

From a computational chemistry perspective, 3-bromo-2-(piperidin-4-yloxy)pyridine has been studied to understand its electronic properties and potential interactions with biological targets. Molecular modeling techniques have revealed that the compound can adopt multiple conformations, depending on the surrounding environment. This flexibility is advantageous in drug design, as it allows the molecule to fit into binding pockets with varying shapes and sizes. Furthermore, computational studies have predicted that modifications at specific positions can enhance binding affinity and selectivity.

The growing interest in 3-bromo-2-(piperidin-4-yloxy)pyridine has also spurred innovation in green chemistry approaches. Researchers are exploring solvent-free reactions and catalytic systems that minimize waste and energy consumption. Such environmentally conscious methodologies align with global efforts to promote sustainable chemical practices. Additionally, biocatalytic strategies have been investigated as alternative routes to synthesizing this compound, leveraging enzymes to achieve high selectivity under mild conditions.

In conclusion,3-bromo-2-(piperidin-4-yloxy)pyridine (CAS No. 1250116-25-6) represents a cornerstone in modern pharmaceutical research due to its versatile structure and broad applicability. Its role in developing novel therapeutics underscores the importance of continued exploration in medicinal chemistry. As scientific understanding advances, new derivatives and applications of this compound are likely to emerge, further solidifying its significance in the chemical and pharmaceutical landscapes.